![molecular formula C21H23FN2O4S B2996410 N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluoro-3-methylbenzenesulfonamide CAS No. 922078-19-1](/img/structure/B2996410.png)
N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluoro-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Organocatalytic Applications
Organocatalysis involving this compound showcases the significance of the dibenzo[b,f][1,4]oxazepine scaffold and related structures in medicinal chemistry. An organocatalyzed asymmetric Mannich reaction with this scaffold demonstrated the ability to create complex amines with chiral C-F stereocenters, highlighting its utility in synthesizing pharmacologically relevant structures with high enantioselectivity. This process underscores the compound's importance in developing novel therapeutics (Li, Lin, & Du, 2019).
Anticancer Activity
Research into sulfonamide derivatives, including structures related to this compound, has shown promising anticancer activities. Specifically, sulfonamide-based carbonic anhydrase inhibitors have been identified, offering insights into their therapeutic potential against various cancer forms. These studies reveal the compound's relevance in designing inhibitors that target essential enzymes in cancer cells, suggesting a possible application in cancer therapy (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).
Molecular Imaging
The compound's framework has been utilized in developing positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. Radiofluoro-pegylated derivatives of phenylbenzoxazole, closely related to the chemical structure , have demonstrated high affinity for β-amyloid aggregates. This application signifies the compound's potential in aiding the diagnosis and understanding of neurodegenerative diseases, offering a pathway to non-invasive imaging techniques for Alzheimer's disease (Cui, Ono, Kimura, Ueda, Nakamoto, Togashi, Okamoto, Ihara, Takahashi, Liu, & Saji, 2012).
Nanoparticle Delivery Systems
In agriculture, the related chemical frameworks have been investigated for their potential in creating nanoparticle delivery systems for fungicides. These systems aim to modify the release profiles of active compounds, reducing environmental toxicity and enhancing effectiveness. While not directly involving the compound , these studies suggest the broader applicability of similar chemical structures in developing advanced delivery systems for agricultural applications, demonstrating the versatility of these molecular frameworks (Campos, Campos, Oliveira, Silva, Pascoli, Pasquôto, Lima, Abhilash, Fraceto, & Fraceto, 2015).
properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-4-fluoro-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O4S/c1-5-10-24-18-12-15(6-9-19(18)28-13-21(3,4)20(24)25)23-29(26,27)16-7-8-17(22)14(2)11-16/h5-9,11-12,23H,1,10,13H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPRBBAKXGXXLJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.